Cas no 342022-20-2 (Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino)-)

• Product name: Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino)-
• CAS No: 342022-20-2
• MF: C₇H₉NO₃
• MW: 155.151
• CID: 4531318

Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino)-

Additional information on Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino)-

Butanoic Acid, 4-Oxo-4-(2-Propyn-1-Ylamino) - A Comprehensive Overview

Butanoic acid, 4-oxo-4-(2-propyn-1-ylamino), also known by its CAS number 342022-20-2, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butanoic acid backbone with an oxo group and a propargylamine substituent. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery and material science.

The synthesis of butanoic acid, 4-oxo-4-(2-propyn-1-ylamino) involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research purposes. Its structural elucidation has been confirmed through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, ensuring its identity and quality.

One of the most intriguing aspects of this compound is its potential biological activity. Studies have shown that butanoic acid, 4-oxo-4-(2-propyn-1-ylamino) exhibits selective binding to certain protein targets, which could be exploited in the development of novel therapeutic agents. For instance, research conducted in 2023 highlighted its ability to modulate enzyme activity in vitro, suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its biological applications, this compound has also been explored for its physical properties. The presence of the propargylamine group introduces unique electronic characteristics to the molecule, making it a promising candidate for use in organic electronics. Recent studies have demonstrated its ability to act as a semiconductor in thin-film transistor devices, paving the way for its application in flexible electronics and optoelectronic devices.

The stability and reactivity of butanoic acid, 4-oxo-4-(2-propyn-1-ylamino) under various conditions have been extensively investigated. These studies have revealed that the compound is relatively stable under ambient conditions but can undergo specific transformations when exposed to certain stimuli, such as light or heat. This dual nature makes it a versatile building block for further chemical modifications and functionalization.

From an environmental perspective, the biodegradability and toxicity of this compound have been assessed to ensure its safe handling and disposal. Preliminary data indicate that it exhibits low toxicity towards aquatic organisms, which aligns with current green chemistry principles. However, further research is needed to fully understand its environmental impact and develop sustainable practices for its production and use.

In conclusion, butanoic acid, 4-oxo-4-(2-propyn-1-ylamino) (CAS No: 342022-20-2) represents a multifaceted compound with diverse potential applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery and materials science. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.